2-(2,2-Dichloroethenyl)thiophene

• Molecular Formula: C6H4Cl2S
• Molecular Weight: 179.07 g/mol
• IUPAC Name: 2-(2,2-dichloroethenyl)thiophene
• InChI: InChI=1S/C6H4Cl2S/c7-6(8)4-5-2-1-3-9-5/h1-4H
• InChI Key: WRIYTARXMWCQFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C=C(Cl)Cl

Description

2-(2,2-Dichloroethenyl)thiophene is a useful research compound. Its molecular formula is C6H4Cl2S and its molecular weight is 179.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a stirred mixture of 36.3 g (0.555 mole) of zinc in 250 ml of glacial acetic acid, 64.2 g (0.277 mole) of 2,2,2-trichloro-1-(2-thienyl)ethanol was added dropwise. The reaction mixture was stirred at room temperature overnight. The reaction mixture was poured into 600 ml of cold water and the mixture extracted with three 250 ml portions of ethyl acetate. The combined organic extracts were dried with magnesium sulfate and filtered. The solvent was removed from the filtrate to give a liquid which was distilled under reduced pressure to give 2-(2,2-dichloroethenyl)thiophene; bp 60°-68° C./266 pa. The ir spectrum was consistent with the proposed structure.